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Compound of Interest

Compound Name: SK-216

Cat. No.: B610859 Get Quote

This document provides essential safety and logistical information for the proper disposal of

SK-216, a laboratory chemical identified as a potent and selective inhibitor of Plasminogen

activator inhibitor-1 (PAI-1). The following procedures are designed for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting.

Chemical Identification:

Name: SK-216

Synonyms: 2-[5-[[6-[5-(1,1-Dimethylethyl)-2-benzoxazolyl]-2-naphthalenyl]oxy]pentyl]-

propanedioic acid sodium salt

CAS Number: 654080-03-2[1][2]

Hazard Summary and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for SK-216 should be obtained from the supplier for

detailed hazard information, related chemical compounds, such as naphthalenesulfonic acid

sodium salts, exhibit certain common hazards.[3][4][5] Users should handle SK-216 with

appropriate caution.

Potential Hazards:

May cause skin irritation.[5]
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May cause serious eye irritation.[5]

May cause respiratory irritation.[5]

Harmful if swallowed or inhaled.[6]

Required Personal Protective Equipment (PPE): A comprehensive list of required PPE should

be detailed in the specific SDS for SK-216. However, based on the potential hazards of similar

compounds, the following are minimum requirements:

PPE Category Specific Requirements

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat. Change gloves immediately if

contaminated.[3]

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dusts are generated, a NIOSH-

approved respirator may be necessary.[3]

Step-by-Step Disposal Protocol
It is mandatory to consult the official Safety Data Sheet (SDS) for SK-216 provided by the

manufacturer before proceeding with disposal. The following are general guidelines based on

best practices for similar chemical compounds.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the SK-216 waste is pure, in solution, or mixed with

other chemicals. This will dictate the appropriate disposal route.

Segregate Waste Streams: Do not mix SK-216 waste with other incompatible waste streams.

It should be collected in a dedicated, properly labeled hazardous waste container.

2. Containerization and Labeling:
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Use an Appropriate Container: Collect SK-216 waste in a chemically resistant container with

a secure, tight-fitting lid.

Label the Container Clearly: The label must include:

The words "Hazardous Waste"

The full chemical name: "SK-216 (2-[5-[[6-[5-(1,1-Dimethylethyl)-2-benzoxazolyl]-2-

naphthalenyl]oxy]pentyl]-propanedioic acid sodium salt)"

The associated hazards (e.g., Irritant)

The accumulation start date.

3. Disposal Method:

Consult Institutional Guidelines: Adhere to your institution's specific hazardous waste

disposal procedures. Contact your Environmental Health and Safety (EHS) department for

guidance.

Recommended Disposal for Similar Compounds: For related chemical compounds, the

recommended disposal method is to offer surplus and non-recyclable solutions to a licensed

disposal company.[5] A common practice for organic compounds of this nature is

incineration.[5]

For Solutions: If SK-216 is in a combustible solvent, it may be possible to burn the solution

in a chemical incinerator equipped with an afterburner and scrubber.[5]

Do Not Dispose Down the Drain: As with most laboratory chemicals, SK-216 should not be

disposed of in the sewer system.[3]

4. Storage of Waste:

Store Safely: Keep the waste container in a designated satellite accumulation area that is

secure and away from incompatible materials.

Await Pickup: Arrange for pickup by your institution's hazardous waste management service.
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Experimental Workflow & Decision Making
The following diagram illustrates the general workflow for the proper disposal of a laboratory

chemical like SK-216.
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SK-216 Disposal Workflow
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Caption: A flowchart outlining the decision-making process for the safe disposal of SK-216.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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